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Compound Name: 1,3-Bis(chloromethyl)benzene

Cat. No.: B146608 Get Quote

Application Note AN-AGRO-001

Introduction
1,3-Bis(chloromethyl)benzene, also known as α,α'-dichloro-m-xylene, is a versatile chemical

intermediate employed in the synthesis of a variety of organic compounds. In the agrochemical

industry, it serves as a key precursor for the production of certain fungicides, particularly those

belonging to the bis-triazole class. The spatial arrangement of the two chloromethyl groups on

the benzene ring allows for the facile introduction of two heterocyclic moieties, leading to

molecules with potent fungicidal activity. This application note details the synthesis and

fungicidal application of 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene, a potent fungicide derived

from 1,3-bis(chloromethyl)benzene.

Principle of Application
The primary application of 1,3-bis(chloromethyl)benzene in this context is its use as an

electrophilic building block. The benzylic chlorine atoms are readily displaced by nucleophiles,

such as the nitrogen atom of a triazole ring, in a nucleophilic substitution reaction. By reacting

1,3-bis(chloromethyl)benzene with two equivalents of a suitable azole, such as 1,2,4-triazole,

a bis-triazole derivative is formed. These bis-triazole compounds have been shown to exhibit

significant fungicidal properties, making them valuable active ingredients in agrochemical

formulations. The resulting fungicide, 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene,

demonstrates broad-spectrum activity against a variety of plant pathogenic fungi.
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Experimental Protocols
Synthesis of 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene
Materials:

1,3-Bis(chloromethyl)benzene (98% purity)

1H-1,2,4-Triazole (99% purity)

Sodium hydroxide (NaOH)

N,N-Dimethylformamide (DMF)

Distilled water

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask with a reflux condenser and magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper

Melting point apparatus

NMR spectrometer

Mass spectrometer
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Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 1,2,4-triazole (2.2 equivalents) in N,N-dimethylformamide (DMF).

Base Addition: To the stirred solution, add powdered sodium hydroxide (2.2 equivalents)

portion-wise at room temperature. Stir the resulting suspension for 30 minutes.

Addition of Starting Material: Dissolve 1,3-bis(chloromethyl)benzene (1 equivalent) in a

minimal amount of DMF and add it dropwise to the reaction mixture.

Reaction: Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

ice-cold water.

Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

Washing: Combine the organic layers and wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Recrystallize the crude product from a suitable solvent system (e.g.,

ethanol/water) to obtain pure 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene as a white solid.

Characterization: Confirm the structure and purity of the synthesized compound using

melting point determination, NMR spectroscopy, and mass spectrometry.
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Parameter Value

Product Name 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene

Molecular Formula C₁₂H₁₂N₆

Molecular Weight 240.27 g/mol

Appearance White solid

Yield 85-95%

Melting Point 138-140 °C

Table 1: Physicochemical properties and yield of the synthesized fungicide.

Fungus Species EC₅₀ (µg/mL)

Puccinia recondita (Brown rust on wheat) 5.5

Erysiphe graminis (Powdery mildew on barley) 8.2

Septoria nodorum (Glume blotch on wheat) 12.5

Fusarium culmorum (Ear blight on wheat) 25.0

Table 2: In vitro fungicidal activity of 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene against

various plant pathogenic fungi.

Visualizations

1,3-Bis(chloromethyl)benzene

1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene

2 eq.

1H-1,2,4-Triazole
2 eq.

NaOH, DMF
80-90 °C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthetic pathway for 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene.
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Caption: Experimental workflow for synthesis and evaluation.

Conclusion
1,3-Bis(chloromethyl)benzene is a valuable and efficient starting material for the synthesis of

the potent fungicide, 1,3-bis(1H-1,2,4-triazol-1-ylmethyl)benzene. The straightforward synthetic

protocol and the high yield of the reaction make it an attractive route for industrial-scale

production. The resulting bis-triazole compound demonstrates significant in vitro activity against

a range of important plant pathogens, highlighting its potential as an effective agrochemical for

crop protection. Further in vivo studies and formulation development are warranted to fully

assess its practical application in agriculture.

To cite this document: BenchChem. [Application of 1,3-Bis(chloromethyl)benzene in the
Manufacturing of Fungicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146608#application-of-1-3-bis-chloromethyl-
benzene-in-agrochemical-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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